Cas no 3120-51-2 (4(1H)-Pyrimidinone,6-amino-1,3-diethyl-2,3-dihydro-2-thioxo-)

4(1H)-Pyrimidinone,6-amino-1,3-diethyl-2,3-dihydro-2-thioxo- structure
3120-51-2 structure
Product Name:4(1H)-Pyrimidinone,6-amino-1,3-diethyl-2,3-dihydro-2-thioxo-
CAS No:3120-51-2
MF:C8H13N3OS
MW:199.273319959641
CID:314487
PubChem ID:250727
Update Time:2025-04-19

4(1H)-Pyrimidinone,6-amino-1,3-diethyl-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone,6-amino-1,3-diethyl-2,3-dihydro-2-thioxo-
    • 6-amino-1,3-diethyl-2-sulfanylidenepyrimidin-4-one
    • 1,3-Diaethyl-6-amino-2-thioxo-2,3-dihydro-1H-pyrimidin-4-on
    • 1,3-diethyl-6-amino-2-thiouracil
    • 1,3-diethyl-6-amino-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
    • 6-amino-1,3-diethyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
    • 6-amino-1,3-diethyl-2-thioxo-2,3-dihydropyrimidin-4(1h)-one
    • AC1L5IAQ
    • AC1Q7EZM
    • AG-K-83761
    • AR-1H0796
    • CTK4G6551
    • NSC70472
    • 6-amino-1,3-diethyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
    • NSC-70472
    • DTXSID90290711
    • 3120-51-2
    • SCHEMBL3239713
    • Inchi: 1S/C8H13N3OS/c1-3-10-6(9)5-7(12)11(4-2)8(10)13/h5H,3-4,9H2,1-2H3
    • InChI Key: AZYPFBHBVLBWIA-UHFFFAOYSA-N
    • SMILES: S=C1N(C(C=C(N)N1CC)=O)CC

Computed Properties

  • Exact Mass: 199.07809
  • Monoisotopic Mass: 199.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • PSA: 49.57
  • LogP: 1.58250
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